molecular formula C11H17N3O2 B8272834 (4-Amino-4,5,6,7-tetrahydro-indazol-1-yl)-acetic acid ethyl ester

(4-Amino-4,5,6,7-tetrahydro-indazol-1-yl)-acetic acid ethyl ester

Cat. No.: B8272834
M. Wt: 223.27 g/mol
InChI Key: UOOVDOZGHRAMEK-UHFFFAOYSA-N
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Description

(4-Amino-4,5,6,7-tetrahydro-indazol-1-yl)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H17N3O2

Molecular Weight

223.27 g/mol

IUPAC Name

ethyl 2-(4-amino-4,5,6,7-tetrahydroindazol-1-yl)acetate

InChI

InChI=1S/C11H17N3O2/c1-2-16-11(15)7-14-10-5-3-4-9(12)8(10)6-13-14/h6,9H,2-5,7,12H2,1H3

InChI Key

UOOVDOZGHRAMEK-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CN1C2=C(C=N1)C(CCC2)N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a solution of (4-hydroxyimino-4,5,6,7-tetrahydro-indazol-1-yl)-acetic acid ethyl ester (132 mg, 0.59 mmol), sodium cyanoborohydride (110 mg, 1.76 mmol), and ammonium acetate (0.5 g, 7.2 mmol) in methanol (10 mL) was added titanium (III) chloride (0.99 mL, 20% wt in water, 1.68 mmol) dropwise. The reaction mixture was stirred at room temperature for 2 hours under an argon atmosphere. To the above mixture were added water (10 mL) and a solution of concentrated ammonia and saturated ammonium chloride (10 mL, 1:5, v/v). The resulting mixture was filtered through a pad of Celite® (a diatomite filter from World Minerals Inc.) with dichloromethane (30 mL). The separated aqueous layer was extracted with dichloromethane (20 mL×3). The combined organic layers were washed with brine (30 mL), dried over sodium sulfate and concentrated in vacuo to afford 4-amino-4,5,6,7-tetrahydro-indazol-1-yl)-acetic acid ethyl ester (131 mg, 99%) as a viscous light brown oil. 1H NMR (400 MHz, CD3OD) δ ppm 7.76 (s, 1 H), 5.34 (s, 2 H), 4.60 (m, 2 H), 4.34 (m, 2 H), 2.70 (m, 2 H), 2.20 (m, 1 H), 1.98 (m, 3 H), 1.32 (t, J=7.2 Hz, 3 H). MS calcd. for C11H17N3O2 223, obsd. (ESI+) [(M+H)+] 224.
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